Cas no 2418679-32-8 (3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine)

• Product Name: 3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine
• CAS No: 2418679-32-8
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5357003
• Update Time: 2025-11-01

3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• Z4244366346
• 3-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenoxy]pyridine
• 3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine

• Inchi： 1S/C19H20N4O2/c1-22-11-15(9-21-22)12-23-13-16(23)14-24-17-4-6-18(7-5-17)25-19-3-2-8-20-10-19/h2-11,16H,12-14H2,1H3
• InChI Key： ULAASZSWGIKRLW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=NC=CC=1)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 416
• XLogP3: 2
• Topological Polar Surface Area: 52.2

Additional information on 3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine

Comprehensive Overview of 3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine (CAS No. 2418679-32-8)

The compound 3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine (CAS No. 2418679-32-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule combines a pyridine core with a 1-methylpyrazole moiety linked via an aziridine ring, creating a versatile scaffold for further derivatization. Researchers are particularly interested in its role as a potential intermediate for the synthesis of biologically active compounds targeting various disease pathways.

In the context of current trends, the demand for novel heterocyclic compounds like 3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine has surged, especially with the growing focus on small molecule drug discovery and precision agriculture. Many users searching for this compound often inquire about its synthetic routes, physicochemical properties, and potential structure-activity relationships. The presence of both aziridine and pyrazole functionalities makes it particularly interesting for researchers exploring kinase inhibitors or covalent binding agents in medicinal chemistry.

The CAS No. 2418679-32-8 has become a frequently searched identifier in scientific databases, reflecting its importance in contemporary research. Analytical chemists are particularly interested in its chromatographic behavior and spectroscopic characteristics, which are crucial for quality control in synthetic processes. Recent publications have highlighted its potential as a building block for crop protection agents, aligning with the global push for more sustainable agricultural solutions. The compound's lipophilicity profile and hydrogen bonding capacity make it a subject of interest in ADMET studies as well.

From a synthetic chemistry perspective, the aziridine-2-ylmethoxy linkage in 3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine presents interesting challenges and opportunities for ring-opening reactions and stereoselective transformations. Many research groups are investigating its use in creating chiral auxiliaries or as a precursor for amino alcohol derivatives. The compound's stability under various pH conditions and its solubility profile in organic solvents are frequently discussed topics in chemical forums and research publications.

The growing interest in personalized medicine and targeted therapies has further elevated the relevance of compounds like CAS No. 2418679-32-8. Its structural features suggest potential applications in developing allosteric modulators or protein-protein interaction inhibitors. Computational chemists are particularly active in studying its molecular docking potential against various biological targets, with some preliminary studies suggesting interesting binding affinities to certain enzyme classes.

In the agrochemical sector, the phenoxy-pyridine moiety of this compound has drawn attention for its potential herbicidal activity. Researchers are exploring structure-optimization strategies to enhance its selectivity profile while minimizing environmental impact. The compound's metabolic stability in plants and its degradation pathways are subjects of ongoing investigation, particularly in light of increasing regulatory requirements for green chemistry approaches in crop protection product development.

Quality control aspects of 3-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine are another area of significant interest. Analytical method development for this compound often focuses on HPLC purity determination, residual solvent analysis, and stability-indicating assays. The scientific community continues to publish new findings about its polymorphic forms and crystallization behavior, which are critical for process chemistry and formulation development.

As research progresses, CAS No. 2418679-32-8 continues to reveal new dimensions of chemical utility. Its unique combination of hydrogen bond acceptors and sp3-rich character makes it particularly valuable in the current pharmaceutical landscape that emphasizes three-dimensional molecular complexity. Future directions may explore its incorporation into PROTAC molecules or other emerging therapeutic modalities, maintaining its position as a compound of significant scientific interest across multiple disciplines.